1-(2,6-Difluorophenyl)-3-((3-(furan-3-yl)pyrazin-2-yl)methyl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[[3-(furan-3-yl)pyrazin-2-yl]methyl]urea
• InChI: InChI=1S/C16H12F2N4O2/c17-11-2-1-3-12(18)15(11)22-16(23)21-8-13-14(20-6-5-19-13)10-4-7-24-9-10/h1-7,9H,8H2,(H2,21,22,23)
• InChI Key: WTLAVOLNBXQQIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)NC(=O)NCC2=NC=CN=C2C3=COC=C3)F
• Molecular Formula: C16H12F2N4O2
• Molecular Weight: 330.29 g/mol

Description

1-(2,6-Difluorophenyl)-3-((3-(furan-3-yl)pyrazin-2-yl)methyl)urea, also known as DFP-10917, is a small molecule inhibitor that has shown potential in the field of cancer research.

Scientific Research Applications

Hydrogel Applications

Anion Tuning of the Rheology, Morphology, and Gelation of a Low Molecular Weight Salt Hydrogelator

A study by Lloyd and Steed (2011) explored how the morphology and rheology of hydrogels, formed by a similar urea compound, are dependent on the identity of the anion. This represents a way of tuning the gels' physical properties, with implications for the development of smart materials and responsive systems Lloyd & Steed, 2011.

Synthesis of Novel Derivatives

Synthesis of Some Novel Pyridine and Naphthyridine Derivatives

Abdelrazek et al. (2010) reported on the synthesis of novel derivatives involving furan and urea components. These synthetic routes could be relevant for creating compounds with potential applications in various fields, including materials science and pharmaceuticals Abdelrazek et al., 2010.

Chemical Synthesis and Reactivity

A Convenient Approach to CF3-Containing N-Heterocycles

Bazhin et al. (2015) described new synthetic routes to trifluoromethylated N-heterocycles based on the condensation of furan derivatives with bifunctional N-nucleophiles. This research indicates potential pathways for the synthesis of complex molecules that could have applications in medicinal chemistry and agrochemicals Bazhin et al., 2015.

Potential Anticancer Applications

Two Neoteric Pyrazole Compounds as Potential Anti-Cancer Agents

Thomas et al. (2019) synthesized pyrazole derivatives and evaluated their physico-chemical properties and theoretical electronic structures. Although not directly about the specified urea compound, this study suggests that similar compounds could be explored for their potential anticancer properties Thomas et al., 2019.

Self-Assembling Materials

5-Ureido-3,3-diphenyl-3H-naphtho[2,1-b]pyrans Photoswitchable Self-Assembling Architectures

Sallenave et al. (2004) synthesized ureido-substituted naphthopyrans and explored their photochromic properties and self-assembling behavior. This research offers insights into how urea derivatives can be used to create materials with switchable properties and self-assembly capabilities Sallenave et al., 2004.